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Compound of Interest

Compound Name: N-Formylpiperidine

Cat. No.: B045042 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and scaling up of chemical reactions involving

N-Formylpiperidine. The information is presented in a question-and-answer format to directly

address potential issues and ensure user safety during experimentation.

Section 1: Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N-Formylpiperidine?

A1: N-Formylpiperidine is a combustible liquid that is harmful if swallowed and toxic in contact

with skin.[1][2][3] It can cause serious eye irritation and skin irritation.[2][3] Inhalation may lead

to respiratory irritation.[3] During a fire, it can release toxic fumes, including nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO2).[4][5]

Q2: What are the immediate first aid measures in case of exposure to N-Formylpiperidine?

A2:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[1][5]

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1]
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Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Q3: What personal protective equipment (PPE) is required when handling N-
Formylpiperidine?

A3: Appropriate PPE includes:

Eye/Face Protection: Use a face shield and safety glasses that are tested and approved

under government standards such as NIOSH (US) or EN 166 (EU).[3]

Skin Protection: Wear a complete suit protecting against chemicals and gloves made of a

suitable material like butyl-rubber.[6]

Respiratory Protection: If risk assessment shows that air-purifying respirators are necessary,

use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387)

respirator cartridges.[3]

Q4: What are the recommended storage conditions for N-Formylpiperidine?

A4: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[4][5] Keep away from heat, sparks,

and flame.[4]

Section 2: Troubleshooting Guide for Scaling Up
Reactions
Issue 1: Unexpected Exotherm or Temperature Rise

Potential Cause: Formylation reactions, particularly Vilsmeier-Haack reactions, can be highly

exothermic. The heat generated may exceed the cooling capacity of the reactor, especially

during scale-up, leading to a dangerous thermal runaway.

Immediate Actions:
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Immediately stop the addition of any reagents.

Increase cooling to the reactor jacket.

If the temperature continues to rise uncontrollably, be prepared to implement an

emergency quench procedure.

Preventative Measures:

Calorimetry Studies: Before scaling up, perform reaction calorimetry to determine the heat

of reaction and the maximum temperature of the synthesis reaction (MTSR). This data is

crucial for ensuring the cooling capacity of the pilot plant reactor is sufficient.

Controlled Addition: Add the reactive agent (e.g., phosphorus oxychloride in a Vilsmeier-

Haack reaction) subsurface at a controlled rate to manage the heat evolution.

Adequate Heat Transfer: Ensure the reactor has a sufficient surface area-to-volume ratio

for efficient heat dissipation. Consider using a reactor with a higher heat transfer

coefficient.

Issue 2: Poor Mixing and Localized "Hot Spots"

Potential Cause: As the reactor size increases, achieving efficient mixing becomes more

challenging. Poor mixing can lead to localized high concentrations of reactants, causing "hot

spots" where the reaction rate and temperature are significantly higher than in the bulk of the

mixture.

Immediate Actions:

Observe the reaction mixture for any signs of heterogeneity.

If possible and safe, increase the agitation speed.

Preventative Measures:

Proper Agitator Selection: Choose an agitator design (e.g., pitched-blade turbine, retreat

curve impeller) that is appropriate for the viscosity and geometry of the reaction mixture.
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Baffle Installation: Use baffles in the reactor to improve mixing and prevent vortex

formation.

Computational Fluid Dynamics (CFD) Modeling: For large-scale reactors, CFD can be

used to model and optimize mixing efficiency.

Issue 3: Formation of Impurities or Side Products

Potential Cause: Changes in reaction conditions during scale-up, such as longer reaction

times or temperature fluctuations, can lead to the formation of unwanted byproducts.

Common impurities in reactions involving formamides can arise from side reactions with

residual formaldehyde or formic acid.[7]

Troubleshooting:

In-Process Controls (IPCs): Implement regular in-process analytical checks (e.g., HPLC,

GC) to monitor the reaction progress and detect the formation of impurities early.

Reagent Quality: Ensure the purity of N-Formylpiperidine and other reagents, as

impurities can catalyze side reactions.

Preventative Measures:

Process Optimization: Optimize reaction parameters (temperature, concentration, addition

rate) at a smaller scale to minimize impurity formation before proceeding to a larger scale.

Purification Strategy: Develop a robust purification strategy to remove any impurities that

may form.

Section 3: Data Presentation
Table 1: Physical and Chemical Properties of N-Formylpiperidine
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Property Value Reference

CAS Number 2591-86-8 [8]

Molecular Formula C6H11NO [8]

Molecular Weight 113.16 g/mol [8]

Appearance
Clear, colorless to slightly

yellow liquid
[9]

Boiling Point 222 °C [8]

Melting Point -31 °C [9]

Flash Point 102 °C (216 °F) [8]

Density 1.019 g/cm³ [8]

Water Solubility Freely soluble [9]

Table 2: Hazard Identification and GHS Classification

Hazard GHS Classification Signal Word Hazard Statement

Acute Oral Toxicity Category 4 Warning
H302: Harmful if

swallowed

Acute Dermal Toxicity Category 3 Danger
H311: Toxic in contact

with skin

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
Category 2 Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity – single

exposure

Category 3

(Respiratory system)
Warning

H335: May cause

respiratory irritation

Section 4: Experimental Protocols
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Protocol for a Laboratory-Scale Vilsmeier-Haack
Reaction (Illustrative Example)
Disclaimer: This is an illustrative protocol and must be adapted and risk-assessed for the

specific substrate and laboratory conditions.

Objective: To perform a formylation of a generic activated aromatic compound using N-
Formylpiperidine and phosphorus oxychloride (POCl3) on a laboratory scale with appropriate

safety measures.

Materials:

Activated aromatic compound (10 mmol)

N-Formylpiperidine (15 mmol)

Phosphorus oxychloride (12 mmol)

Anhydrous 1,2-dichloroethane (DCE) (50 mL)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask with a magnetic stirrer, dropping funnel, and nitrogen inlet

Ice-water bath

Procedure:

Set up the reaction apparatus in a fume hood.

Charge the round-bottom flask with the activated aromatic compound and anhydrous DCE.

Cool the mixture to 0 °C using an ice-water bath.
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Slowly add phosphorus oxychloride dropwise to the stirred solution, maintaining the

temperature below 5 °C.

After the addition is complete, add N-Formylpiperidine dropwise, again keeping the

temperature below 5 °C.

Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an

additional 2-4 hours, monitoring the reaction by TLC or LC-MS.

Upon completion, carefully quench the reaction by slowly pouring it into a stirred mixture of

ice and saturated sodium bicarbonate solution.

Separate the organic layer, and extract the aqueous layer with DCE.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure.

Purify the crude product by column chromatography or recrystallization.

Key Safety Considerations for Scaling Up the Vilsmeier-
Haack Reaction

Thermal Hazard Assessment: Before scaling up, perform a reaction calorimetry study to

understand the exothermic profile of the reaction.

Reactor Setup: Use a jacketed reactor with efficient overhead stirring and a calibrated

temperature probe. Ensure the reactor is equipped with an emergency pressure relief

device.

Reagent Addition: Add the phosphorus oxychloride and N-Formylpiperidine via a calibrated

pump at a rate that allows the cooling system to maintain the desired temperature.

Subsurface addition is often preferred to prevent the accumulation of reagents in the

headspace.

Temperature Control: Maintain strict temperature control throughout the reaction. Have a

contingency plan for cooling failure, which may include an emergency quench system.
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Quenching: The quenching step is also exothermic. Ensure the quenching vessel is

adequately sized and has sufficient cooling capacity. Add the reaction mixture to the

quenching solution slowly and with vigorous stirring.

Section 5: Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. General Experimental Workflow for a Scaled-Up Reaction
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Caption: Figure 1. General Experimental Workflow for a Scaled-Up Reaction.
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Figure 2. Troubleshooting Logic for Unexpected Exotherms
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Caption: Figure 2. Troubleshooting Logic for Unexpected Exotherms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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